Cas no 1805748-71-3 (1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one
• CAS No: 1805748-71-3
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4980117
• Update Time: 2025-10-28

1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one

• Inchi： 1S/C10H10BrNO3S/c1-16-10-3-2-8(12(14)15)4-7(10)5-9(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： MXQSOWCCTYDGBX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1SC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one

Introduction to 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one (CAS No. 1805748-71-3)

1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one, with the CAS number 1805748-71-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo group, a nitro group, and a methylthio moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one is C₁₁H₁₁BrNO₃S, and its molecular weight is approximately 299.17 g/mol. The compound's structure consists of a substituted propanone backbone with a bromo substituent at the 1-position, a nitrophenyl group at the 3-position, and a methylthio group on the phenyl ring. This combination of functional groups provides a diverse range of chemical reactivity and biological properties.

In recent years, 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one has also been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits potent activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This broad-spectrum antimicrobial activity suggests that it could be developed into novel antimicrobial agents to combat emerging infectious diseases.

The pharmacokinetic properties of 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery and sustained action in vivo. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential for clinical development.

In the context of drug discovery, 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one serves as an important lead compound for structure-activity relationship (SAR) studies. By modifying its structure through chemical synthesis, researchers can optimize its biological activity and pharmacological properties. For example, substituting the bromo group with other halogens or functional groups can enhance its potency or selectivity towards specific targets.

The synthetic route for preparing 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one involves several well-established organic reactions. Typically, the synthesis begins with the reaction of 2-methylthioaniline with nitric acid to form 2-methylthio-5-nitroaniline. This intermediate is then condensed with bromoacetyl bromide to yield the final product. The overall yield and purity of the compound can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In conclusion, 1-Bromo-3-(2-(methylthio)-5-nitrophenyl)propan-2-one (CAS No. 1805748-71-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases and microbial infections. Ongoing research continues to uncover new applications and optimize its properties for clinical use.